Lithium myristate

Specification

• CAS No.: 20336-96-3
• Molecular Formula: C14H27LiO2
• Molecular Weight: 234.3 g/mol
• IUPAC Name: lithium;tetradecanoate
• Standard InChI: InChI=1S/C14H28O2.Li/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2-13H2,1H3,(H,15,16);/q;+1/p-1
• Standard InChI Key: KJSPVJJOPONRTK-UHFFFAOYSA-M
• SMILES: [Li+].CCCCCCCCCCCCCC(=O)[O-]
• Canonical SMILES: [Li+].CCCCCCCCCCCCCC(=O)[O-]

Introduction

Chemical Composition and Structural Characteristics

Molecular Formula and Weight

Lithium myristate is defined by the molecular formula $\text{C}_{14}\text{H}_{27}\text{O}_{2}\text{Li}$, corresponding to a molecular weight of 234.30 g/mol. The compound’s structure consists of a myristate anion (a 14-carbon saturated fatty acid) bonded ionically to a lithium cation. This configuration is represented in its SMILES notation as [Li+].CCCCCCCCCCCCCC([O-])=O and its InChI identifier as InChI=1S/C14H28O2.Li/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;/h2-13H2,1H3,(H,15,16);/q;+1/p-1.

Regulatory and Identification Codes

Key identifiers include:

• CAS Registry Number: 20336-96-3

• EINECS Number: 243-743-8

• DTXSID: DTXSID9066596

These codes facilitate regulatory tracking and safety assessments across industries.

Physical and Chemical Properties

Appearance and Solubility

Lithium myristate typically exists as a solid at room temperature and demonstrates solubility in aqueous solutions. Its boiling point is estimated at 319.60°C under standard atmospheric pressure, with a vapor pressure of 0.000139 mmHg at 25°C.

Stability and Reactivity

The compound is stable under normal conditions but poses risks when exposed to strong oxidizers, which may induce combustion. Hazardous decomposition products include carbon monoxide and carbon dioxide.

Table 1: Key Physical Properties

Property	Value
Molecular Weight	234.30 g/mol
Boiling Point	319.60°C
Solubility	Water-soluble
Vapor Pressure	0.000139 mmHg (25°C)

Applications in Industry and Cosmetics

Cosmetic Emulsification

As a cosmetic emulsifier, lithium myristate stabilizes mixtures of oil and water in formulations such as creams and lotions. Its anionic surfactant properties enhance cleansing efficiency by reducing surface tension, enabling the removal of oils and impurities.

Industrial Surfactant

In industrial settings, the compound serves as a dispersing and wetting agent. Its ability to form micelles improves the solubility of hydrophobic substances, making it valuable in detergents and lubricants.

Food Contact Materials

Lithium myristate is approved as a stabilizer in polypropylene and polypropylene copolymers used for food packaging, complying with Food Contact Substance Notification (FCN) Nos. 279 and 474.

Contaminant	Maximum Allowable Concentration	Test Method
Lead (as Pb)	20 mg/kg	GB/T 30799, ISO 2271
Arsenic (As)	3 mg/kg	GB/T 30797

Quality Standards and Regulatory Compliance

Global Regulatory Frameworks

The compound adheres to:

• EU Regulations: EINECS 243-743-8

• U.S. FDA: FCN Nos. 279 and 474

• Chinese Standards: Safety and Technical Standards for Cosmetics (2015)